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Compound of Interest

Compound Name:
1-(4-Amino-2-

nitrophenyl)ethanone

Cat. No.: B3231402 Get Quote

A Note to the Reader: The compound of interest, 1-(4-Amino-2-nitrophenyl)ethanone, is not

well-documented in readily available scientific literature, and a specific CAS number or detailed

experimental data could not be retrieved. However, its structural isomer, 1-(4-Amino-3-

nitrophenyl)ethanone, is a well-characterized compound with significant applications in

chemical synthesis. This guide will provide an in-depth technical overview of this closely related

and commercially available isomer, assuming it will serve as a valuable reference for

researchers, scientists, and drug development professionals.

Core Compound Identification: 1-(4-Amino-3-
nitrophenyl)ethanone
This compound, also known as 4-Amino-3-nitroacetophenone, is a key intermediate in organic

synthesis. Its structure features an acetophenone core with both an amino and a nitro group on

the phenyl ring, making it a versatile building block for more complex molecules.

Chemical Abstract Service (CAS) Number and Molecular
Weight
The definitive identifier for this compound is its CAS number, which, along with its molecular

characteristics, is summarized below.
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Property Value

CAS Number 1432-42-4[1][2][3][4]

Molecular Formula C8H8N2O3[1][2][4]

Molecular Weight 180.16 g/mol [1][2]

Physicochemical Properties
A summary of the key physical and chemical properties is presented in the table below. These

properties are crucial for handling, storage, and designing experimental conditions.

Property Value

Appearance Light yellow to yellow solid[2]

Melting Point 148-149 °C[2]

Boiling Point (Predicted) 336.9 ± 22.0 °C[2]

Density (Predicted) 1.333 ± 0.06 g/cm³[2]

pKa (Predicted) -2.97 ± 0.10[1]

Storage Temperature 2-8°C[2]

Synthesis and Experimental Protocols
The synthesis of 1-(4-Amino-3-nitrophenyl)ethanone typically involves the nitration of a

precursor, 4-aminoacetophenone. The following is a representative experimental protocol.

Synthesis of 1-(4-Amino-3-nitrophenyl)ethanone
Objective: To synthesize 1-(4-Amino-3-nitrophenyl)ethanone via the nitration of 4-

aminoacetophenone.

Materials:

4-aminoacetophenone
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Concentrated Sulfuric Acid (H₂SO₄)

Concentrated Nitric Acid (HNO₃)

Ice

Ethanol

Experimental Protocol:

Preparation of the Reaction Mixture: In a flask equipped with a magnetic stirrer and placed in

an ice-salt bath, slowly add 4-aminoacetophenone to concentrated sulfuric acid while

maintaining the temperature below 5°C.

Nitration: Prepare a nitrating mixture of concentrated nitric acid and concentrated sulfuric

acid. Cool this mixture in an ice bath. Add the nitrating mixture dropwise to the solution of 4-

aminoacetophenone in sulfuric acid. The temperature of the reaction mixture should be

strictly maintained between 0 and 5°C throughout the addition.

Reaction Monitoring: After the addition is complete, continue stirring the mixture at low

temperature for a specified period, monitoring the reaction's progress using thin-layer

chromatography (TLC).

Quenching: Once the reaction is complete, pour the reaction mixture slowly onto crushed ice

with constant stirring. This will cause the product to precipitate.

Isolation and Purification: Filter the precipitated solid, wash it with cold water to remove any

residual acid, and then recrystallize it from a suitable solvent, such as ethanol, to obtain the

purified 1-(4-Amino-3-nitrophenyl)ethanone.

Below is a diagram illustrating the general workflow for the synthesis of 1-(4-Amino-3-

nitrophenyl)ethanone.
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Caption: General workflow for the synthesis of 1-(4-Amino-3-nitrophenyl)ethanone.

Applications in Research and Development
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1-(4-Amino-3-nitrophenyl)ethanone is a valuable intermediate in the synthesis of various

organic molecules. Its bifunctional nature, with a nucleophilic amino group and an electrophilic

aromatic ring (activated by the nitro group), allows for a wide range of chemical

transformations.

One notable application is its use as a reagent in the synthesis of Flurbiprofen, a non-steroidal

anti-inflammatory drug (NSAID)[4].

The diagram below illustrates a simplified logical relationship of its utility in pharmaceutical

synthesis.

1-(4-Amino-3-nitrophenyl)ethanone Chemical Modifications
(e.g., Sandmeyer reaction, reduction, etc.) Intermediate Scaffolds Active Pharmaceutical Ingredients (APIs)

(e.g., Flurbiprofen)

Click to download full resolution via product page

Caption: Role as a building block in pharmaceutical synthesis.

Safety and Handling
According to the Globally Harmonized System (GHS), 1-(4-Amino-3-nitrophenyl)ethanone is

associated with the following hazard statements:

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.[2]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn when handling this compound. Work should be conducted in a well-
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ventilated fume hood.

Conclusion
While information on 1-(4-Amino-2-nitrophenyl)ethanone is scarce, its isomer, 1-(4-Amino-3-

nitrophenyl)ethanone, is a well-characterized and synthetically useful compound. This guide

has provided a comprehensive overview of its chemical and physical properties, a

representative synthetic protocol, and its applications, particularly in pharmaceutical

development. This information should serve as a valuable resource for researchers and

scientists working in the field of organic synthesis and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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